Cas no 1021135-27-2 (4-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-4H-chromene-2-carboxamide)

• Product Name: 4-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-4H-chromene-2-carboxamide
• CAS No: 1021135-27-2
• MF: C₂₄H₂₁N₅O₅S
• MW: 491.519043684006
• CID: 5917133
• PubChem ID: 42318207
• Update Time: 2025-05-20

4-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-4H-chromene-2-carboxamide
• F5287-0147
• AKOS024505307
• 4-oxo-N-[4-(4-pyrazin-2-ylpiperazin-1-yl)sulfonylphenyl]chromene-2-carboxamide
• VU0640663-1
• 4-oxo-N-(4-((4-(pyrazin-2-yl)piperazin-1-yl)sulfonyl)phenyl)-4H-chromene-2-carboxamide
• 1021135-27-2

• Inchi： 1S/C24H21N5O5S/c30-20-15-22(34-21-4-2-1-3-19(20)21)24(31)27-17-5-7-18(8-6-17)35(32,33)29-13-11-28(12-14-29)23-16-25-9-10-26-23/h1-10,15-16H,11-14H2,(H,27,31)
• InChI Key： YUNPTALWEFHWJP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1=CC(C2C=CC=CC=2O1)=O)=O)(N1CCN(C2C=NC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 491.12633996g/mol
• Monoisotopic Mass: 491.12633996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-4H-chromene-2-carboxamide

Professional Introduction to Compound with CAS No. 1021135-27-2 and Product Name: 4-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-4H-chromene-2-carboxamide

The compound with the CAS number 1021135-27-2 and the product name 4-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-4H-chromene-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple pharmacophoric groups, including a pyrazinyl moiety and a piperazine scaffold, suggests a high degree of versatility in its interactions with biological targets.

Recent research in the domain of chromene derivatives has highlighted their diverse pharmacological activities. Chromenes, particularly those containing oxo and carboxamide functionalities, have been explored for their anti-inflammatory, antioxidant, and anticancer properties. The specific substitution pattern in the title compound, featuring a sulfonylphenyl group linked to a pyrazinyl-piperazine moiety, introduces unique electronic and steric properties that may modulate its binding affinity and selectivity towards biological receptors.

The 4H-chromene core of this compound is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for drug-receptor binding. The incorporation of a 4-oxo-N-(...)sulfonyl}phenyl substituent further enhances the molecule's potential to interact with proteins through multiple non-covalent forces. This design rationale aligns with the growing trend in drug discovery towards multi-target directed ligands (MTDLs), which aim to simultaneously modulate several biological pathways to achieve therapeutic efficacy.

In the context of current pharmaceutical research, this compound exemplifies the importance of rational molecular design. The combination of a chromene backbone with a sulfonylphenyl-pyrazinyl-piperazine appendage creates a scaffold that is both structurally complex and biologically relevant. Preliminary computational studies have suggested that this molecule may exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability, which are essential for successful drug development.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory pathways. The sulfonyl group is a well-known pharmacophore for enzyme inhibition, particularly in the case of proteases and kinases. By targeting these enzymes, the compound may offer therapeutic benefits in conditions such as arthritis, where inflammatory processes play a significant role. Additionally, the pyrazinyl-piperazine moiety has been associated with enhanced binding affinity to certain receptors, suggesting that this compound could also have applications in central nervous system disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and multi-step functionalization strategies, have been employed to construct the complex framework efficiently. These synthetic methodologies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of robust synthetic routes in drug development pipelines.

Evaluation of this compound's biological activity has been conducted using both in vitro and in vivo models. In vitro assays have demonstrated promising interactions with target enzymes and receptors, indicating potential therapeutic effects. For instance, preliminary data suggest that it may inhibit the activity of cyclooxygenase (COX), an enzyme pivotal in prostaglandin synthesis and inflammation. Furthermore, its interaction with other inflammatory mediators has been explored, providing insights into its mechanism of action.

The structural features of this compound also make it an attractive candidate for structure-based drug design (SBDD). High-resolution crystal structures obtained through X-ray crystallography have revealed detailed insights into how the molecule interacts with its biological targets. These structural insights are invaluable for optimizing lead compounds into viable drugs by guiding modifications that enhance potency and selectivity.

Future directions for research on this compound include exploring its efficacy in animal models of disease and evaluating its safety profile through toxicological studies. Additionally, investigating analogues derived from this core structure may uncover new derivatives with improved pharmacological properties. The integration of machine learning models into virtual screening processes could accelerate the identification of novel analogues with enhanced binding affinities or altered pharmacokinetic profiles.

In conclusion, the compound with CAS No. 1021135-27-2 and product name 4-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-4H-chromene-2-carboxamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further development in therapeutic interventions. As research continues to uncover new applications for chromene derivatives, compounds like this one will play an increasingly important role in addressing unmet medical needs.